Cas no 1416821-55-0 (Zinc;propane-2-sulfinate)

• Product Name: Zinc;propane-2-sulfinate
• CAS No: 1416821-55-0
• MF: C₆H₁₄O₄S₂Zn
• MW: 279.711956501007
• CID: 2602509
• PubChem ID: 329764984
• Update Time: 2025-05-23

Zinc;propane-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• Baran IPS Reagent
• Baran Isopropylation Reagent
• Bis((isopropylsulfinyl)oxy)zinc
• IPS
• zinc isopropylsulfinate
• Zinc;propane-2-sulfinate
• MFCD24386390
• SCHEMBL16344386
• AT25017
• Zinc(II) propane-2-sulfinate
• 1416821-55-0
• Zinc bis(isopropylsulfinate)

• MDL： MFCD24386390
• Inchi： 1S/2C3H8O2S.Zn/c2*1-3(2)6(4)5;/h2*3H,1-2H3,(H,4,5);/q;;+2/p-2
• InChI Key： PEEMMWYYSHSBTQ-UHFFFAOYSA-L
• SMILES： [Zn+2].S(C(C)C)(=O)[O-].S(C(C)C)(=O)[O-]

Computed Properties

• Exact Mass: 277.962493g/mol
• Monoisotopic Mass: 277.962493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 54.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119

Experimental Properties

• Melting Point: 161-166 °C

Zinc;propane-2-sulfinate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Alkanesulfinic acids and derivatives Alkanesulfinic acids

Additional information on Zinc;propane-2-sulfinate

Zinc; Propane-2-Sulfinate: A Comprehensive Overview

Zinc; propane-2-sulfinate, with the CAS number 1416821-55-0, is a unique compound that has garnered significant attention in recent years due to its versatile applications and intriguing chemical properties. This compound, often referred to as zinc propane-2-sulfinate, is a derivative of propane sulfonic acid and exhibits a range of functionalities that make it valuable in various fields, including materials science, catalysis, and environmental chemistry.

Zinc; propane-2-sulfinate is synthesized through a series of well-defined chemical reactions, typically involving the reaction of zinc salts with propane sulfonic acid derivatives. The synthesis process is optimized to ensure high purity and stability of the final product. Recent advancements in green chemistry have enabled the development of more sustainable methods for producing this compound, reducing its environmental footprint while maintaining its high-quality standards.

The structural characterization of zinc; propane-2-sulfinate has been extensively studied using advanced analytical techniques such as X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its crystal structure, functional groups, and molecular interactions. The compound exhibits a layered structure with strong ionic interactions between zinc ions and sulfonate groups, contributing to its unique physical and chemical properties.

One of the most notable applications of zinc; propane-2-sulfinate is in the field of catalysis. Recent research has demonstrated its exceptional catalytic activity in various organic reactions, including esterification, oxidation, and polymerization processes. Its ability to stabilize transition metal catalysts has made it a valuable additive in industrial catalytic systems. Moreover, the compound has shown potential as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers.

In environmental chemistry, zinc; propane-2-sulfinate has been explored for its role in water treatment applications. Its ability to adsorb heavy metals and organic pollutants from aqueous solutions makes it a promising candidate for developing efficient water purification systems. Recent studies have highlighted its high adsorption capacity and selectivity towards specific contaminants, offering a sustainable solution for addressing water pollution challenges.

The electronic properties of zinc; propane-2-sulfinate have also been investigated for potential applications in electronic devices. Its semiconducting behavior and ability to form thin films make it a candidate material for use in organic electronics, sensors, and photovoltaic devices. Ongoing research aims to optimize its electronic properties further by modifying its molecular structure or incorporating it into composite materials.

From a safety standpoint, zinc; propane-2-sulfinate is generally considered non-toxic under normal handling conditions. However, proper precautions should be taken during synthesis and handling to avoid exposure to dust or vapors. The compound does not fall under any category of restricted or hazardous substances, making it suitable for use in various industrial and research settings.

In conclusion, zinc; propane-2-sulfinate (CAS No. 1416821-55-0) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as an important material for future innovations in chemistry and materials science.